Cas no 957313-16-5 (1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde)

1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic compound featuring both an allyl and a formyl functional group on a pyrazole backbone. Its structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the reactive aldehyde group allows for further functionalization through condensation, reduction, or nucleophilic addition reactions, while the allyl group offers opportunities for cross-coupling or cyclization processes. This compound's stability and well-defined reactivity profile enhance its utility in multi-step synthetic routes. Its pyrazole core is also of interest in medicinal chemistry due to its prevalence in bioactive molecules.
1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde structure
957313-16-5 structure
Product Name:1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde
CAS No:957313-16-5
MF:C8H10N2O
MW:150.177801609039
MDL:MFCD02855987
CID:1067598
PubChem ID:3145197
Update Time:2025-10-30

1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde
    • 1-allyl-5-methyl-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
    • 5-methyl-1-prop-2-enylpyrazole-4-carbaldehyde
    • FT-0759242
    • AKOS000300345
    • 1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
    • DTXSID30389799
    • 957313-16-5
    • BS-39444
    • CS-0325601
    • MFCD02855987
    • DB-028311
    • 5-methyl-1-(prop-2-en-1-yl)pyrazole-4-carbaldehyde
    • MDL: MFCD02855987
    • Inchi: 1S/C8H10N2O/c1-3-4-10-7(2)8(6-11)5-9-10/h3,5-6H,1,4H2,2H3
    • InChI Key: DUBVKFJTRDGXSE-UHFFFAOYSA-N
    • SMILES: O=CC1C=NN(CC=C)C=1C

Computed Properties

  • Exact Mass: 150.07900
  • Monoisotopic Mass: 150.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 1.19000

1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:957313-16-5)1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde
Order Number:A1195772
Stock Status:in Stock
Quantity:10g/25g/50g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:28
Price ($):159.0/276.0/419.0
Email:sales@amadischem.com

Additional information on 1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 957313-16-5): Properties, Applications, and Industry Insights

1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 957313-16-5) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique pyrazole-carbaldehyde backbone. This heterocyclic aldehyde features an allyl group and a methyl substituent, offering versatile reactivity for N-heterocyclic synthesis. Its molecular structure (C8H10N2O) enables applications in drug intermediate design, particularly for kinase inhibitors and antimicrobial agents, aligning with the growing demand for small-molecule therapeutics.

Recent studies highlight the compound's role in click chemistry and bioconjugation, addressing trends in precision medicine and targeted drug delivery. Researchers frequently search for "pyrazole derivatives in drug discovery" or "CAS 957313-16-5 solubility," reflecting interest in its physicochemical properties (e.g., melting point: ~90–92°C, logP: ~1.8). The allyl moiety enhances its utility in palladium-catalyzed cross-coupling reactions, a hotspot in green chemistry methodologies.

In agrochemicals, 1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde serves as a precursor for crop protection agents, responding to queries like "pyrazole aldehydes in pesticide formulation." Its electrophilic carbonyl group facilitates Schiff base formation, critical for developing biodegradable pesticides—a key focus amid rising environmental sustainability concerns. Analytical techniques such as HPLC purity testing (typically ≥97%) and NMR spectral data (δ 9.8 ppm for aldehyde proton) ensure quality control.

The compound's stability under inert atmospheres and compatibility with microwave-assisted synthesis (reducing reaction times by 60–70%) cater to industrial high-throughput screening needs. Patent analyses reveal its inclusion in anticancer scaffold designs, particularly for EGFR tyrosine kinase inhibitors, correlating with searches for "pyrazole-based oncology drugs."

From a commercial perspective, 957313-16-5 is supplied by specialty chemical vendors in gram-to-kilogram scales, with pricing influenced by chiral purity requirements. Storage recommendations (2–8°C, amber vials) and handling guidelines (use of nitrogen blankets) address FAQs about compound shelf life. Emerging applications in OLED materials (as electron-transport layers) further expand its market potential.

Regulatory compliance follows REACH and FDA GMP standards for non-hazardous intermediates, with SDS emphasizing low ecotoxicity (LC50 >100 mg/L). Future research may explore its catalytic asymmetric reactions or metal-organic framework (MOF) functionalization, positioning 1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde as a multifaceted building block in 21st-century synthetic chemistry.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:957313-16-5)1-Allyl-5-methyl-1H-pyrazole-4-carbaldehyde
A1195772
Purity:99%/99%/99%
Quantity:10g/25g/50g
Price ($):159.0/276.0/419.0
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